Cas no 2408959-38-4 (3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride)

• Product Name: 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride
• CAS No: 2408959-38-4
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 6200912
• PubChem ID: 146082226
• Update Time: 2025-05-20

3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride
• EN300-7541694
• 3-(2-bromophenyl)-3-fluoroazetidine hydrochloride
• 2408959-38-4

• Inchi： 1S/C9H9BrFN.ClH/c10-8-4-2-1-3-7(8)9(11)5-12-6-9;/h1-4,12H,5-6H2;1H
• InChI Key： RPQGXHYQLMQGPV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CNC1)F.Cl

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride

Research Briefing on 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride (CAS: 2408959-38-4)

The compound 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride (CAS: 2408959-38-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride, which make it a promising candidate for targeting specific biological pathways. The presence of the bromophenyl and fluoroazetidine moieties suggests potential interactions with various enzymes and receptors, particularly in the central nervous system (CNS). Researchers have explored its role as a modulator of neurotransmitter systems, with preliminary data indicating affinity for serotonin and dopamine receptors.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and improves scalability. This method employs palladium-catalyzed cross-coupling reactions, which have proven effective in introducing the bromophenyl group while maintaining the integrity of the fluoroazetidine ring.

Pharmacological evaluations of this compound have revealed intriguing results. In vitro assays demonstrate its ability to cross the blood-brain barrier (BBB), a critical attribute for CNS-targeted therapeutics. Additionally, animal studies have shown dose-dependent effects on behavioral models of anxiety and depression, suggesting potential applications in neuropsychiatric disorders. However, further toxicology studies are required to assess its safety profile comprehensively.

The therapeutic potential of 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride extends beyond CNS disorders. Recent investigations have explored its use in oncology, particularly as a scaffold for designing inhibitors of protein kinases involved in cancer cell proliferation. Early-stage cell-based assays indicate promising activity against certain kinase targets, though more extensive preclinical studies are needed to validate these findings.

In conclusion, 3-(2-Bromophenyl)-3-fluoroazetidine;hydrochloride represents a versatile and pharmacologically active compound with broad applications in drug discovery. Continued research into its mechanism of action, optimization of its synthetic routes, and expansion of its therapeutic indications will be essential for its development into a clinically relevant agent. This briefing underscores the importance of interdisciplinary collaboration to unlock the full potential of this compound in addressing unmet medical needs.